Cas no 1361489-80-6 (6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde)

• Product Name: 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde
• CAS No: 1361489-80-6
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4999439
• Update Time: 2025-07-23

6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-10-2-1-7(6-18)3-9(10)8-4-11(15)13(17)12(16)5-8/h1-6H
• InChI Key： JMRZBWONVNCNGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

Recent Advances in the Study of 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS: 1361489-80-6)

6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS: 1361489-80-6) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at understanding its chemical properties, biological activities, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde, with particular emphasis on its reactivity and stability under different conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts are crucial for ensuring the reliability of subsequent biological assays and pharmacological evaluations.

In the realm of biological activity, 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde has shown promise as a modulator of specific cellular pathways. Preliminary in vitro studies have demonstrated its ability to interact with key enzymes and receptors, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. However, further research is needed to fully understand its mechanism of action and to evaluate its efficacy and safety in vivo.

One of the most notable advancements in the study of this compound is its potential role in drug discovery. Researchers have explored its use as a scaffold for the development of novel therapeutic agents. By modifying its chemical structure, scientists have been able to synthesize derivatives with enhanced biological activity and reduced toxicity. These findings highlight the versatility of 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde as a building block for drug design.

Environmental and toxicological studies have also been conducted to assess the impact of 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde on ecosystems and human health. Given its chlorinated nature, there are concerns about its persistence and potential bioaccumulation. Recent research has aimed to evaluate its environmental fate and to develop strategies for its safe handling and disposal. These studies are essential for ensuring that the benefits of this compound can be harnessed without compromising environmental or public health.

In conclusion, the latest research on 6,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS: 1361489-80-6) underscores its potential as a valuable tool in chemical biology and pharmaceutical research. While significant progress has been made in understanding its properties and applications, further studies are needed to fully realize its therapeutic potential and to address any associated risks. This compound represents a promising avenue for future research and development in the field of biomedicine.